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Compound of Interest

Compound Name: LDN-209929

Cat. No.: B15605695 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended procedures for

the disposal of LDN-209929, a chemical compound utilized in scientific research. Adherence to

these guidelines is crucial for minimizing risks and complying with regulatory standards.

Chemical and Hazard Data
LDN-209929 is classified as harmful if swallowed.[1][2] Below is a summary of its key

identifiers and hazard information.

Identifier Value

Chemical Name
(5α)-17-(Cyclopropylmethyl)-4,5-epoxy-3,14-

dihydroxymorphinan-6-one hydrochloride

CAS Number 16676-29-2

GHS Classification Acute toxicity (Oral), Category 4[1][2]

Signal Word Warning[1][2]

Hazard Statement H302: Harmful if swallowed[1]
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The following step-by-step protocol outlines the recommended procedure for the safe disposal

of LDN-209929 in a laboratory setting. This procedure is based on general guidelines for the

disposal of hazardous chemical waste.

Personnel Precautions and Protective Equipment:

Consult Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for LDN-
209929.[1]

Wear Appropriate Personal Protective Equipment (PPE): This includes, but is not limited to,

safety glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat.[2] In cases of potential

dust formation, a NIOSH-approved respirator may be necessary.

Ensure Adequate Ventilation: Work in a well-ventilated area, such as a chemical fume hood,

to avoid inhalation of any dust or aerosols.

Disposal Procedure:

Waste Classification: Classify LDN-209929 waste as hazardous chemical waste.

Waste Collection:

Solid Waste: Carefully sweep up any solid LDN-209929 and place it into a designated,

labeled, and sealed container for hazardous chemical waste.[2] Avoid generating dust.

Contaminated Materials: Any materials that have come into contact with LDN-209929,

such as pipette tips, weigh boats, and contaminated PPE, should also be placed in the

designated hazardous waste container.

Waste Container Labeling: Clearly label the hazardous waste container with "Hazardous

Waste," the chemical name "LDN-209929," and any associated hazard warnings (e.g.,

"Acutely Toxic").

Storage: Store the sealed hazardous waste container in a designated, secure area away

from incompatible materials, such as strong bases and oxidizing agents.[2]
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Final Disposal: Arrange for the disposal of the hazardous waste through an approved waste

disposal plant or a licensed hazardous waste management company.[1] Do not dispose of

LDN-209929 down the drain or in the regular trash.

Logical Workflow for LDN-209929 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of LDN-209929.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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